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Compound of Interest

Compound Name: Cerium(lll) iodide

Cat. No.: B3029772

An In-depth Examination of the Chemical Formula, Structure, Properties, and Applications of
Cerium(lll) lodide for Researchers and Drug Development Professionals.

Cerium(lll) iodide (Cels) is an inorganic compound that has garnered significant interest in
various fields of chemical synthesis and materials science. As a source of the cerium(lll) ion, it
serves as a crucial precursor for the generation of organocerium reagents, which are highly
valued in organic chemistry for their unique reactivity and selectivity. This guide provides a
detailed overview of the chemical and physical properties of Cerium(lll) iodide, comprehensive
experimental protocols for its synthesis, and an exploration of its applications, particularly those
relevant to synthetic and medicinal chemistry.

Chemical Formula and Structure

The chemical formula for Cerium(lll) iodide is Cels.[1] It is an ionic compound consisting of
cerium in its +3 oxidation state and three iodide anions.

Cerium(lll) iodide adopts an orthorhombic crystal structure, and it is isostructural with
plutonium(lll) bromide (PuBrs).[2][3] In this structure, the cerium(lll) ions exhibit an 8-coordinate
geometry, described as a bicapped trigonal prismatic arrangement.[1] While the general crystal
structure type is established, specific lattice parameters and the precise space group for
Cerium(lll) iodide are not readily available in the surveyed literature.

Physicochemical Properties
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Cerium(lll) iodide is a yellow crystalline solid that is highly hygroscopic, meaning it readily
absorbs moisture from the air.[1] When exposed to air, it can turn brown due to the liberation of
iodine.[4] It is soluble in water and polar organic solvents such as acetone.[1] A summary of its
key quantitative properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Cerium(lll) lodide

Property Value References
Chemical Formula Cels [1]

Molar Mass 520.83 g/mol [3]
Appearance Yellow solid/powder [1]

Melting Point 760-766 °C [1][5]

Boiling Point 1400 °C

Density 5.68 g/cm?3 [5]

Solubility Soluble in water and acetone [1]

Experimental Protocols

The utility of Cerium(lll) iodide, particularly in organic synthesis, is highly dependent on its
anhydrous form. The presence of water can deactivate the organometallic reagents derived
from it. Below are detailed methods for the preparation of anhydrous Cerium(lll) iodide.

Protocol 1: Synthesis from Cerium(lll) Oxide and
Ammonium lodide

This method is adapted from established procedures for preparing anhydrous rare-earth
halides from their respective oxides.[6][7]

Reaction: Ce203 + 6 NHal —» 2 Celz + 6 NH3 + 3 H20
Materials:

e Cerium(lll) oxide (Ce203)
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Ammonium iodide (NHal)
Quartz reaction tube
Tube furnace

Inert atmosphere (Argon or Nitrogen) supply

Procedure:

Thoroughly mix Cerium(lIl) oxide with a significant excess of ammonium iodide (e.g., a 1:10
molar ratio) in a mortar and pestle.

Place the mixture into a quartz tube.

Position the tube in a tube furnace and connect it to a system that allows for a slow flow of
inert gas and the safe venting of ammonia and water vapor.

Slowly heat the furnace to approximately 400 °C under a continuous, slow flow of inert gas.
Maintain this temperature for several hours to ensure the reaction goes to completion and
the excess ammonium iodide sublimes away.

After the reaction is complete, slowly cool the furnace to room temperature under the inert
atmosphere.

The resulting anhydrous Cerium(lll) iodide should be handled and stored under strictly
anhydrous and inert conditions, for example, in a glovebox.

Protocol 2: Dehydration of Hydrated Cerium(lil) lodide

This protocol is adapted from a well-established procedure for the dehydration of Cerium(lil)

chloride heptahydrate and is applicable to the preparation of other anhydrous cerium halides.

[8][°]

Materials:

Hydrated Cerium(lll) iodide (Cels-xH20)
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Round-bottom flask
Vacuum pump

Oil bath

Heat gun

Inert atmosphere (Argon) supply

Procedure:

Place the powdered hydrated Cerium(lll) iodide in a round-bottom flask.
Connect the flask to a vacuum line and evacuate to a pressure of 0.1-0.2 mm Hg.

Immerse the flask in an oil bath and gradually heat to 90-100 °C over 30 minutes. Maintain
this temperature for 2 hours with intermittent shaking to facilitate the removal of the bulk of
the water.

Carefully vent the system with dry argon and allow it to cool to room temperature. The
resulting solid is likely a monohydrate.

Quickly transfer the solid to a mortar, pulverize it, and return it to the flask.

Reconnect the flask to the vacuum line. Gradually heat the flask to 140-150 °C over 30
minutes without stirring.

Once at temperature, begin gentle stirring and maintain the temperature and vacuum for an
additional 2 hours. During this time, use a heat gun on the parts of the flask not submerged
in the oil bath to remove any condensed water.

After the final heating period, allow the flask to cool to room temperature under vacuum
before filling with dry argon. The resulting fine, white-to-yellow powder is anhydrous
Cerium(lll) iodide and must be stored under an inert atmosphere.

Applications in Organic Synthesis
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The primary application of Cerium(lll) iodide in a research and drug development context is as
a precursor to organocerium reagents. These reagents are typically generated in situ by
reacting anhydrous Cels with organolithium or Grignard reagents in an ethereal solvent like
tetrahydrofuran (THF).[2][10]

Organocerium reagents offer distinct advantages over their organolithium or Grignard
counterparts:

e Reduced Basicity: They are significantly less basic, which allows them to react with carbonyl
compounds that are prone to enolization without causing deprotonation.[4]

o High Oxophilicity: The cerium atom is highly oxophilic, meaning it has a strong affinity for
oxygen. This enhances the electrophilicity of the carbonyl carbon, promoting nucleophilic
attack.[11]

o Chemoselectivity: They exhibit high chemoselectivity, for example, adding exclusively in a
1,2-fashion to a,B-unsaturated carbonyl compounds.[2]

A common application is in the Barbier reaction, a one-pot synthesis where the organometallic
reagent is formed in the presence of the carbonyl substrate.[12][13]

Figure 1. Workflow for the in-situ generation of an organocerium reagent from Cels and its
subsequent Barbier-type reaction with a ketone to form a tertiary alcohol.

Biological Relevance

While Cerium(lll) iodide itself is primarily used as a synthetic reagent, the biological activity of
cerium compounds is an area of active research. Cerium(lll) ions and cerium oxide
nanoparticles have been investigated for their antimicrobial properties and their potential roles
in modulating biological processes such as biofilm formation and bone metabolism. However,
there is currently a lack of specific research into the direct biological signaling pathways
affected by Cerium(lll) iodide. Its use as a "pharmaceutical intermediate" generally refers to its
role in the synthesis of complex organic molecules that may have therapeutic applications,
rather than a direct therapeutic effect of Cels itself.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. next-gen.materialsproject.org [next-gen.materialsproject.org]
o 2.researchgate.net [researchgate.net]
o 3.researchgate.net [researchgate.net]

e 4. Organocerium reagents. Nucleophilic addition to easily enolizable ketones | Semantic
Scholar [semanticscholar.org]

o 5. researchgate.net [researchgate.net]

e 6. Preparation of Anhydrous Single Crystals of Rare-Earth Halides - PMC
[pmc.ncbi.nlm.nih.gov]

o 7. [PDF] Preparation of Anhydrous Single Crystals of Rare-Earth Halides | Semantic Scholar
[semanticscholar.org]

» 8. Organic Syntheses Procedure [orgsyn.org]
e 9. Organic Syntheses Procedure [orgsyn.org]
e 10. Organocerium chemistry - Wikipedia [en.wikipedia.org]

e 11. CeClI3/n-BuLi: Unraveling Imamoto's Organocerium Reagent - PMC
[pmc.ncbi.nlm.nih.gov]

e 12. Barbier reaction - Wikipedia [en.wikipedia.org]
¢ 13. researchtrends.net [researchtrends.net]

 To cite this document: BenchChem. [Cerium(lll) lodide: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029772#ceriume-iii-iodide-chemical-formula-and-
structure]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3029772?utm_src=pdf-custom-synthesis
https://next-gen.materialsproject.org/materials/mp-20369
https://www.researchgate.net/publication/389651296_Preparation_and_arc_melting_decomposition_of_cerium_trichloride
https://www.researchgate.net/figure/Temperature-dependence-of-the-raw-Raman-spectra-of-solid-a-CeI-3-and-b-DyI-3_fig7_265632624
https://www.semanticscholar.org/paper/Organocerium-reagents.-Nucleophilic-addition-to-Imamoto-Sugiura/d86d496a917f15fb264bb26778bc77569ce0d703
https://www.semanticscholar.org/paper/Organocerium-reagents.-Nucleophilic-addition-to-Imamoto-Sugiura/d86d496a917f15fb264bb26778bc77569ce0d703
https://www.researchgate.net/publication/244465331_Phase_Diagram_of_the_System_CopperI_Iodide_Cesium_Iodide
https://pmc.ncbi.nlm.nih.gov/articles/PMC5317228/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5317228/
https://www.semanticscholar.org/paper/Preparation-of-Anhydrous-Single-Crystals-of-Halides-Kiess/b32c2b49aea31e93a9ff9f9d42fd081a70072033
https://www.semanticscholar.org/paper/Preparation-of-Anhydrous-Single-Crystals-of-Halides-Kiess/b32c2b49aea31e93a9ff9f9d42fd081a70072033
http://orgsyn.org/demo.aspx?prep=V76P0228
http://orgsyn.org/demo.aspx?prep=cv8p0602
https://en.wikipedia.org/wiki/Organocerium_chemistry
https://pmc.ncbi.nlm.nih.gov/articles/PMC8362106/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8362106/
https://en.wikipedia.org/wiki/Barbier_reaction
http://www.researchtrends.net/tia/article_pdf.asp?in=0&vn=23&tid=14&aid=7109
https://www.benchchem.com/product/b3029772#cerium-iii-iodide-chemical-formula-and-structure
https://www.benchchem.com/product/b3029772#cerium-iii-iodide-chemical-formula-and-structure
https://www.benchchem.com/product/b3029772#cerium-iii-iodide-chemical-formula-and-structure
https://www.benchchem.com/product/b3029772#cerium-iii-iodide-chemical-formula-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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